Cas no 1804711-55-4 (Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804711-55-4
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4841250
• Update Time: 2025-06-11

Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9F3N2O5/c1-3-19-9(16)7-8(15(17)18)6(4-5(2)14-7)20-10(11,12)13/h4H,3H2,1-2H3
• InChI Key： XXMXCFPQBLDAQE-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)N=C(C(=O)OCC)C=1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.8
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804711-55-4): A Comprehensive Overview

Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804711-55-4, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a nitro group, a methyl group, and a trifluoromethoxy group, contributes to its versatile reactivity and potential applications in drug development.

The compound's molecular structure is characterized by a pyridine core substituted with an ethyl carboxylate at the 2-position, a methyl group at the 6-position, a nitro group at the 3-position, and a trifluoromethoxy group at the 4-position. This specific arrangement of substituents imparts distinct chemical properties that make it suitable for various synthetic transformations. The nitro group, for instance, can be reduced to an amine, while the trifluoromethoxy group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Research has demonstrated that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. Specifically, Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate has shown promise in preclinical studies as a potential scaffold for developing novel therapeutic agents. Its ability to interact with biological targets at the molecular level makes it an attractive candidate for further investigation.

The synthesis of Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve the desired structural features efficiently.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The nitro and trifluoromethoxy groups provide handles for further functionalization, allowing chemists to modify the molecule and explore new pharmacophores. For instance, replacing the nitro group with an amine or converting the trifluoromethoxy group into other electron-withdrawing or electron-donating groups can alter the compound's biological activity significantly.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The presence of fluorine atoms can enhance binding affinity to biological targets and improve pharmacokinetic properties. In this context, Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate stands out as a promising candidate for designing next-generation therapeutics. Its unique combination of functional groups offers a rich chemical space for exploration.

The compound's potential extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which can lead to the development of novel catalysts and functional materials. The specific electronic properties of Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate make it particularly interesting for such applications.

In conclusion, Ethyl 6-methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804711-55-4) is a multifaceted compound with significant potential in pharmaceutical and materials science research. Its unique structural features and versatile reactivity make it an invaluable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in modern science is likely to grow even further.